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Compound of Interest

Compound Name: Furan-3-methanol-d2

Cat. No.: B562246

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Furan-3-
methanol-d2 (CAS No. 1216686-59-7). It is important to note that while this document pertains
to the deuterated compound, the safety and handling data are primarily based on its non-
deuterated analogue, Furan-3-methanol (CAS No. 4412-91-3), due to a greater availability of
comprehensive safety information. Deuterated compounds generally exhibit similar
toxicological and chemical properties to their non-deuterated counterparts.

Chemical and Physical Properties

Furan-3-methanol-d2 is a labeled version of Furan-3-methanol, used in the synthesis of
various organic compounds, including potentially prebiotic RNA precursors.[1] The physical and
chemical properties of the non-deuterated form are summarized below and should be
considered as a close approximation for Furan-3-methanol-d2.
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Property

Value

Molecular Formula

CsHaD202[1]

Molecular Weight 100.11 g/mol [1][2]
Appearance Colorless to yellow liquid[3][4]
Boiling Point 79-80 °C at 17 mmHQg[3]
Density 1.139 g/mL at 25 °C

Refractive Index

n20/D 1.484

Flash Point

38 °C (100.4 °F) - closed cup

Solubility

Soluble in alcohol.[5] Water solubility is
estimated at 2.125e+005 mg/L at 25 °C.[5]

Hazard Identification and GHS Classification

Furan-3-methanol is classified as a flammable liquid and is associated with several health

hazards. The GHS classification for the non-deuterated compound is as follows:

Hazard Class Category
Flammable liquids Category 3[6]
Skin corrosion/irritation Category 2[6]
Serious eye damage/eye irritation Category 2[6]
Specific target organ toxicity, single exposure;
) S Category 3[6]

Respiratory tract irritation

Hazard Statements:

e H226: Flammable liquid and vapor.[6]

e H315: Causes skin irritation.[6]

e H319: Causes serious eye irritation.[6]
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o H335: May cause respiratory irritation.[6]

Experimental Protocols: Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling Furan-3-methanol-d2. The
following procedures are based on established guidelines for handling flammable and irritant
chemicals.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[7]

» Skin Protection: Wear fire/flame resistant and impervious clothing. Handle with gloves that
have been inspected prior to use.[7]

e Respiratory Protection: Use a dust mask type N95 (US) or equivalent. If working in areas
with poor ventilation, a full-face respirator with appropriate cartridges should be used.

e General Hygiene: Wash hands thoroughly after handling.[7]

Handling and Storage

» Ventilation: Use only outdoors or in a well-ventilated area.[7][8]

o Fire Prevention: Keep away from heat, sparks, open flames, and hot surfaces.[8] Use
explosion-proof electrical, ventilating, and lighting equipment.[7][8] Use only non-sparking
tools.[7][8] Take precautionary measures against static discharge.[7][8]

o Storage Conditions: Store in a well-ventilated place and keep the container tightly closed.[7]
[8] Keep cool.[7][8] Store locked up.[7][8] Recommended storage is at 2-8°C in a refrigerator.

[1]

First Aid Measures

In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Measures

Remove person to fresh air and keep
comfortable for breathing.[7] Call a POISON
CENTER or doctor/physician if you feel unwell.

[8]

Inhalation

Take off immediately all contaminated clothing.
) Rinse skin with water or shower.[7] If skin
Skin Contact S )
irritation occurs, get medical help.[7] Wash

contaminated clothing before reuse.[8]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o i

do. Continue rinsing.[7] If eye irritation persists,

get medical advice/attention.[8]

If swallowed, seek immediate medical attention.
Ingestion Do not induce vomiting unless directed to do so

by medical personnel.

Accidental Release Measures

» Personal Precautions: Ensure adequate ventilation. Remove all sources of ignition. Avoid
breathing vapors, mist, or gas.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

e Containment and Cleanup: Soak up with inert absorbent material and dispose of as
hazardous waste.[8] Keep in suitable, closed containers for disposal.[8]

Disposal Considerations

Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[7]

Logical Workflow for Safe Chemical Handling
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The following diagram illustrates the key stages in the safe handling of a chemical substance
like Furan-3-methanol-d2, from procurement to disposal.

Post-Handling & Disposal

Decontamination }——{ Waste Collection H Hazardous Waste Disposal

Preparation & Planning Handling & Experimentation Emergency Response

Risk Assessment }—» SOP Development H PPE Selection }»—i» Receiving & Inspection }—» Proper Storage }—»

Use in Ventilated Area 46 | -~ |
B

First Aid |

Click to download full resolution via product page
Caption: Workflow for Safe Chemical Handling

This technical guide is intended to provide comprehensive safety and handling information for
Furan-3-methanol-d2. It is imperative that all users of this chemical compound are thoroughly
familiar with this information and adhere to all recommended safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562246#furan-3-methanol-d2-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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